Cas no 1798013-55-4 (5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride)

• Product Name: 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride
• CAS No: 1798013-55-4
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• CID: 4614887
• PubChem ID: 75467575
• Update Time: 2025-05-25

5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride

• Inchi： 1S/C5H9N3O.ClH/c1-8-5(9-2)3-4(6)7-8;/h3H,1-2H3,(H2,6,7);1H
• InChI Key： BXXZKYQJMVKGQY-UHFFFAOYSA-N
• SMILES： O(C1=CC(N)=NN1C)C.Cl

5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride

5-Methoxy-1-Methyl-1H-Pyrazol-3-Amine Hydrochloride: A Comprehensive Overview

5-Methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride, also known by its CAS number 1798013-55-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a pyrazole ring substituted with a methoxy group at position 5, a methyl group at position 1, and an amine group at position 3, which contributes to its unique chemical properties.

The synthesis of 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, such as the use of microwave-assisted synthesis or continuous flow reactors, which have significantly improved the overall process.

In terms of physical properties, 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride is typically a crystalline solid with a melting point around 220°C and a solubility profile that makes it suitable for various analytical techniques. The compound exhibits moderate lipophilicity, which is advantageous for its potential use in drug delivery systems. Its hydrochloride salt form ensures stability under physiological conditions, making it a promising candidate for pharmaceutical applications.

The biological activity of 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride has been extensively investigated in recent studies. It has demonstrated potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit key inflammatory pathways such as COX-2 and NF-kB. Additionally, this compound has shown potential as a modulator of cellular signaling pathways involved in cancer progression, making it a valuable lead compound in oncology research.

Recent research has also highlighted the role of 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride in neuroprotective mechanisms. Studies conducted on animal models suggest that this compound can mitigate oxidative stress and reduce neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a therapeutic agent for neurodegenerative disorders.

In the field of materials science, 5-methoxy-1-methyl-1H-pyrazol-amine hydrochloride has been explored as a building block for the synthesis of advanced materials with tailored properties. Its ability to form coordination complexes with metal ions has led to its use in designing catalysts for organic transformations and sensors for environmental monitoring.

The environmental impact of 5-methoxy-1-methyl-hydrochloride has also been a topic of interest among researchers. Studies on its biodegradation pathways indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This characteristic is crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 5-Methoxy-l-Methyl-lH-Pyrazol-amine Hydrochloride, CAS No: 17980l3-Sl-S4, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in both academic research and industrial development.